Cas no 1408729-45-2 (2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid
• CAS No: 1408729-45-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6361514
• PubChem ID: 64145867
• Update Time: 2025-11-06

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid
• 1408729-45-2
• EN300-1071432
• AKOS013463987
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-(pyridin-2-yl)propanoic acid

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(19)16(5)14(4,11(17)18)10-8-6-7-9-15-10/h6-9H,1-5H3,(H,17,18)
• InChI Key： BOSVXVWYTQDBFL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)(C)C1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid (CAS No. 1408729-45-2)

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1408729-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining a pyridin-2-yl group with a (tert-butoxy)carbonyl(methyl)amino moiety, exhibits promising characteristics that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of this compound incorporates several key functional groups that contribute to its reactivity and potential applications. The pyridin-2-yl substituent, attached to the propanoic acid backbone, introduces a nitrogen-rich heterocyclic system that is known to enhance binding affinity and selectivity in drug design. This feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis. Additionally, the presence of a (tert-butoxy)carbonyl(methyl)amino group suggests stability under various chemical conditions, making it a suitable candidate for protecting groups in peptide synthesis and other organic transformations.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are widely recognized for their role in modulating neurotransmitter systems, influencing metabolic pathways, and acting as scaffolds for antiviral, antibacterial, and anticancer agents. The specific configuration of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid positions it as a versatile building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyridin-2-yl group can be leveraged to design molecules that interact with specific biological targets, such as kinases or transcription factors, which are often implicated in disease pathways. Furthermore, the (tert-butoxy)carbonyl(methyl)amino moiety provides stability during synthetic manipulations, allowing for controlled modifications that can fine-tune pharmacokinetic properties. These attributes make this compound an attractive candidate for preclinical and clinical studies aimed at identifying new drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to predict binding affinities and optimize molecular structures with unprecedented precision. These computational tools have been instrumental in identifying lead compounds for various therapeutic indications, including oncology and neurodegenerative diseases. The structural features of this compound align well with the criteria used in such virtual screening campaigns, suggesting its potential as a hit or lead molecule.

The synthesis of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the pyridin-2-yl group typically requires palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are well-established methods for constructing biaryl frameworks. The subsequent installation of the (tert-butoxy)carbonyl(methyl)amino group can be achieved through nucleophilic substitution reactions or reductive amination protocols. These synthetic strategies underscore the compound's compatibility with modern synthetic methodologies and its suitability for large-scale production.

In addition to its pharmaceutical applications, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(pyridin-2-yl)propanoic acid has shown promise in materials science and agrochemical research. Its unique structural features make it a candidate for designing novel ligands in catalysis or functional materials that exhibit specific electronic properties. Furthermore, derivatives of this compound could serve as intermediates in the synthesis of agrochemicals that target plant pathogens or enhance crop yield without adverse environmental impacts.

The growing interest in green chemistry has also influenced the development of synthetic routes for compounds like 1408729-45-2. Researchers are increasingly focusing on methodologies that minimize waste generation and reduce reliance on hazardous reagents. Advances in flow chemistry and biocatalysis have provided alternative pathways for constructing complex molecules while maintaining high yields and purity levels. These innovations align with the principles of sustainable chemistry and are expected to expand the utility of this compound across multiple domains.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them at a molecular level. The structural diversity offered by compounds like (tert-butoxy)carbonyl(methyl)amino)-substituted pyridine propanoic acids will undoubtedly play a crucial role in future drug discovery efforts. By leveraging cutting-edge synthetic techniques and computational tools, researchers can explore new chemical spaces and uncover novel therapeutic interventions.

In conclusion,1408729-45-22-{(tert-butoxy)-methyl-amino}-substituted pyridine propanoic acids represent an exciting frontier in chemical biology and medicinal chemistry. Their unique structural features combined with their synthetic accessibility make them indispensable tools for researchers striving to develop innovative treatments for human diseases. As we continue to unravel the complexities of life at a molecular level, these compounds will undoubtedly contribute significantly to scientific progress.